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Compound of Interest

N,N-bis (2-hydroxyethyl)
Compound Name:

tridecylamine
CAS No.: 68155-05-5
Cat. No.: B1266714

Get Quote

\ J

This technical guide provides a comprehensive overview of the molecular structure, chemical
properties, synthesis, and applications of N,N-bis(2-hydroxyethyl) tridecylamine, a non-ionic
surfactant of significant interest to researchers, scientists, and professionals in drug
development and chemical manufacturing.

Molecular Structure and Identification

N,N-bis(2-hydroxyethyl) tridecylamine is a tertiary amine featuring a long C13 alkyl chain
(tridecyl group) and two hydroxyethyl groups attached to the nitrogen atom. This amphiphilic
structure, combining a hydrophobic alkyl tail and hydrophilic di-hydroxyethyl headgroup, is the
basis for its surface-active properties.

Table 1: Compound Identification
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Identifier Value

IUPAC Name 2,2'-(tridecylazanediyl)bis(ethan-1-ol)

Common Name N,N-bis(2-hydroxyethyl) tridecylamine
Synonyms 2-[2-hydroxyethyl(tridecyl)amino]ethanol[1][2][3]
CAS Numbers 68155-05-5[4][5][6], 18312-57-7[2]

Molecular Formula C17H37NO2[2][4]

Molecular Weight 287.48 g/mol [2]

SMILES CCCCCCCCCCCCCN(cco)ceo[2]

INChl Key PGNNMVAZUOZRSM-UHFFFAOYSA-N[2]

Physicochemical Properties

The physical and chemical characteristics of N,N-bis(2-hydroxyethyl) tridecylamine are

summarized below. It is typically a white to off-white, low-melting solid or a colorless to pale

yellow viscous liquid.[4] Its solubility is limited in polar solvents like methanol and non-polar

solvents like chloroform.[4]

Table 2: Physicochemical Data

Property Value

Source

White to off-white low-melting
Appearance solid or colorless to pale yellow

viscous liquid

[4]

Melting Point 94-96 °C [7]
Boiling Point (Predicted) 415.1 £ 20.0 °C [1]
Density (Predicted) 0.923 £ 0.06 g/cm3 [1]
3 Chloroform (Slightly), Methanol
Solubility _ [4]
(Slightly)
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Synthesis

A definitive, detailed experimental protocol for the synthesis of N,N-bis(2-hydroxyethyl)
tridecylamine is not readily available in peer-reviewed literature. However, the most plausible
and industrially relevant method is the ethoxylation of tridecylamine. This process involves the
reaction of tridecylamine with two equivalents of ethylene oxide.

Proposed Experimental Protocol: Ethoxylation of
Tridecylamine

This protocol is based on the general principles of amine ethoxylation.

Materials:

Tridecylamine

Ethylene oxide

Potassium hydroxide (catalyst)

Nitrogen gas (for inert atmosphere)

Standard glass reactor with stirring, heating, and gas inlet/outlet capabilities

Procedure:

The reactor is charged with tridecylamine.
e The system is purged with nitrogen to establish an inert atmosphere.
» A catalytic amount of potassium hydroxide is added.

e The mixture is heated to the reaction temperature, typically in the range of 100-130 °C for
the initial addition of ethylene oxide.[8]

» Ethylene oxide is slowly introduced into the reactor below the liquid surface. The reaction is
highly exothermic and requires careful temperature control.
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e The reaction is monitored by measuring the uptake of ethylene oxide.

¢ Once the desired molar equivalent of ethylene oxide has been added, the reaction mixture is
typically held at the reaction temperature for a period to ensure complete reaction.

e The catalyst is then neutralized, and the product can be purified if necessary, for example, by
vacuum distillation to remove any unreacted starting materials or by-products.

Synthesis Workflow: Ethoxylation of Tridecylamine
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Caption: A workflow diagram illustrating the synthesis of N,N-bis(2-hydroxyethyl) tridecylamine
via the ethoxylation of tridecylamine.

Applications

The primary applications of N,N-bis(2-hydroxyethyl) tridecylamine stem from its properties as a
non-ionic surfactant. It is utilized in various industrial formulations as an emulsifier, thickener,
and stabilizer.[4]

Applications of N,N-bis(2-hydroxyethyl) tridecylamine
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Caption: Logical relationship of applications based on the surfactant properties of N,N-bis(2-
hydroxyethyl) tridecylamine.

Biological Activity and Signaling Pathways
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Currently, there is a lack of specific data in the public domain regarding the detailed biological
activity or involvement of N,N-bis(2-hydroxyethyl) tridecylamine in specific cellular signaling
pathways. Research on the biological effects of tertiary amines is broad, but compound-specific
information for this molecule is not available. Therefore, a signaling pathway diagram cannot be
provided at this time.

Safety Information

N,N-bis(2-hydroxyethyl) tridecylamine is reported to cause skin and eye irritation.[4] Standard
laboratory safety precautions, including the use of personal protective equipment such as
gloves and safety glasses, should be employed when handling this compound.

Conclusion

N,N-bis(2-hydroxyethyl) tridecylamine is a versatile non-ionic surfactant with established
applications in various industrial formulations. While its fundamental physicochemical
properties are documented, there is a need for more comprehensive, experimentally verified
data. Furthermore, its biological activity profile remains largely unexplored, presenting potential
opportunities for future research, particularly in the context of its surface-active properties and
potential interactions with biological membranes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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